methyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydro-3-pyridinecarboxylate

• IUPAC Name: methyl 6-[2-(benzylamino)-2-oxoethyl]sulfanyl-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydropyridine-3-carboxylate
• InChI: InChI=1S/C26H27N3O4S/c1-4-33-21-13-9-8-12-19(21)24-20(14-27)25(29-17(2)23(24)26(31)32-3)34-16-22(30)28-15-18-10-6-5-7-11-18/h5-13,24,29H,4,15-16H2,1-3H3,(H,28,30)
• InChI Key: FWFHERIIVSNLGC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2C(=C(NC(=C2C(=O)OC)C)SCC(=O)NCC3=CC=CC=C3)C#N
• Molecular Formula: C26H27N3O4S
• Molecular Weight: 477.6 g/mol

Description

Methyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydro-3-pyridinecarboxylate is a useful research compound. Its molecular formula is C26H27N3O4S and its molecular weight is 477.6 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 6-{[2-(benzylamino)-2-oxoethyl]thio}-5-cyano-4-(2-ethoxyphenyl)-2-methyl-1,4-dihydro-3-pyridinecarboxylate is 477.17222752 g/mol and the complexity rating of the compound is 853. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has focused on the synthesis of a variety of novel compounds related to pyridine derivatives, indicating a wide interest in exploring the potential applications of these chemicals in various scientific fields. For instance, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems was reported, showcasing the preparation and potential utility of these compounds in further chemical and pharmacological research (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antimicrobial Activity

Some studies have evaluated the antimicrobial activity of related compounds, illustrating the potential of these chemical entities in contributing to the development of new antimicrobial agents. For example, new approaches for the synthesis of thiazoles and their fused derivatives with antimicrobial activities have been explored, highlighting the synthesis and biological evaluation of these compounds against various microbial strains (Wardkhan, Youssef, Hamed, & Ouf, 2008).

Antitumoral and Antiviral Activities

The investigation into the antitumoral and antiviral activities of pyridine derivatives reflects an ongoing interest in identifying novel therapeutic agents. Notably, novel 6-[(hetero)arylamino]thieno[3,2-b]pyridines have been synthesized and evaluated for their antitumoral activities against various human tumor cell lines, providing insights into the potential therapeutic applications of these compounds (Queiroz, Calhelha, Vale-Silva, Pinto, & São-José Nascimento, 2010).

Insecticidal Activity

Additionally, the exploration of insecticidal activity of pyridine derivatives against pests such as the cowpea aphid indicates the potential of these compounds in agricultural applications. The study demonstrates the synthesis and evaluation of pyridine derivatives for their efficacy against Aphis craccivora, offering a pathway to developing new insecticidal agents (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).